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Compound of Interest

Compound Name:
2-Amino-3-bromo-5-

nitrobenzonitrile

Cat. No.: B101693 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Amino-3-bromo-5-
nitrobenzonitrile, a key organic compound with significant applications in chemical synthesis

and potential relevance in drug discovery. This document details its physicochemical

properties, synthesis, and safety information, presenting data in a structured format for ease of

reference and comparison.

Core Molecular and Physical Properties
2-Amino-3-bromo-5-nitrobenzonitrile is a substituted aromatic nitrile. Its structure, featuring

amino, bromo, nitro, and nitrile functional groups, makes it a versatile building block in organic

synthesis.[1] The key quantitative properties of this compound are summarized in the table

below.
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Property Value Source

Molecular Formula C₇H₄BrN₃O₂ [2][3][4][5][6]

Molecular Weight 242.03 g/mol [2][3][4][5][6]

CAS Number 17601-94-4 [2][6]

Appearance
Solid, typically off-white to

yellowish powder
[3][4]

Melting Point 175-185 °C (range) [2][3]

Solubility in Water Poorly soluble [3]

Solubility in Organic Solvents
Soluble in dichloromethane,

chloroform
[3]

Synthesis and Applications
The unique arrangement of functional groups on the benzene ring of 2-Amino-3-bromo-5-
nitrobenzonitrile makes it a valuable intermediate in the synthesis of more complex

molecules. It is notably used in the production of disperse dyes.[1] While specific, detailed

experimental protocols for its synthesis are proprietary, the general approach often involves the

nitration and subsequent amination of a halogenated benzonitrile precursor.

The presence of the nitrile group is significant in medicinal chemistry. Over 30 nitrile-containing

pharmaceuticals are currently prescribed for a wide range of medical conditions, with many

more in clinical development.[7] The nitrile group can act as a bioisostere for halogens and is

generally robust and not readily metabolized.[7]

The following workflow illustrates a generalized logical pathway for the potential utilization of 2-
Amino-3-bromo-5-nitrobenzonitrile in a drug discovery context, starting from the basic

chemical synthesis to its application as a building block.
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Fig. 1: Generalized workflow from synthesis to application.
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Potential Biological Relevance and Signaling
Pathways
While direct experimental evidence on the specific biological activity or signaling pathway

modulation by 2-Amino-3-bromo-5-nitrobenzonitrile is not extensively documented in the

public domain, its structural motifs are found in compounds with known biological activities. For

instance, nitroaromatic compounds are a class of molecules with diverse pharmacological

effects. Nitazoxanide, an antiparasitic drug, contains a 2-amino-5-nitrothiazole moiety and

functions by inhibiting pyruvate:ferredoxin oxidoreductase (PFOR), an essential enzyme for

anaerobic metabolism.[8]

Given that 2-Amino-3-bromo-5-nitrobenzonitrile contains a nitro group and an amino group,

it is plausible that derivatives of this compound could be investigated for similar inhibitory

activities against microbial enzymes. The diagram below conceptualizes a hypothetical

mechanism of action, drawing an analogy to the known activity of other nitro-containing

pharmaceuticals.
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Fig. 2: Hypothetical inhibitory pathway.

Safety and Handling
2-Amino-3-bromo-5-nitrobenzonitrile is classified as harmful if swallowed, in contact with

skin, or if inhaled.[2] It may cause skin, eye, and respiratory irritation.[2] Appropriate personal

protective equipment (PPE), including gloves, eye shields, and a dust mask (type N95 or

equivalent), should be used when handling this chemical.[2] It should be stored in a cool, dry,

and well-ventilated area away from heat and oxidizing agents.[3]

Hazard Classifications:

Acute Toxicity (Oral, Dermal, Inhalation) - Category 4

Skin Irritation - Category 2
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Eye Irritation - Category 2

Specific Target Organ Toxicity (Single Exposure), Respiratory System - Category 3[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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